molecular formula C9H16N2O2S B8543910 5-Tert-butylthiomethyl-5-methylhydantoin

5-Tert-butylthiomethyl-5-methylhydantoin

Cat. No.: B8543910
M. Wt: 216.30 g/mol
InChI Key: CLCLQDMQZNAPJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Tert-butylthiomethyl-5-methylhydantoin is a hydantoin derivative characterized by a tert-butylthio-methyl group and a methyl group at the 5-position of the hydantoin ring. Hydantoins are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and a ketone group. They are widely studied for their applications in pharmaceuticals, agrochemicals, and organic synthesis.

Properties

Molecular Formula

C9H16N2O2S

Molecular Weight

216.30 g/mol

IUPAC Name

5-(tert-butylsulfanylmethyl)-5-methylimidazolidine-2,4-dione

InChI

InChI=1S/C9H16N2O2S/c1-8(2,3)14-5-9(4)6(12)10-7(13)11-9/h5H2,1-4H3,(H2,10,11,12,13)

InChI Key

CLCLQDMQZNAPJH-UHFFFAOYSA-N

Canonical SMILES

CC1(C(=O)NC(=O)N1)CSC(C)(C)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Hydantoin Derivatives

Structural and Physical Properties

The tert-butylthio-methyl substituent differentiates this compound from other 5,5-disubstituted hydantoins. Below is a comparative analysis of key structural analogs:

Table 1: Structural and Physical Properties of Selected Hydantoins
Compound Name Substituents (5-position) Molecular Formula Molecular Weight Melting Point (°C) CAS Number Purity/Commercial Availability
5-Tert-butylthiomethyl-5-methylhydantoin tert-butylthio-methyl, methyl Not reported Not reported Not reported Not reported Not commercially listed
5-Methyl-5-phenylhydantoin methyl, phenyl C₁₀H₁₀N₂O₂ 190.19 199–201 6843-49-8 >95% (HPLC)
5-(2-Methylthioethyl)hydantoin 2-methylthioethyl C₆H₁₀N₂O₂S 174.22 Not reported 13253-44-6 Not reported
Mephenytoin (5-Ethyl-3-methyl-5-phenylhydantoin) ethyl, phenyl (3-methyl) C₁₂H₁₄N₂O₂ ~218.25 Not reported 618-40-6 Pharmaceutical grade

Key Observations :

  • Thermal Stability : 5-Methyl-5-phenylhydantoin exhibits a high melting point (199–201°C), suggesting strong crystal lattice interactions due to the aromatic phenyl group .
  • Sulfur-Containing Derivatives : Both 5-Tert-butylthiomethyl-5-methylhydantoin and 5-(2-Methylthioethyl)hydantoin contain sulfur, which may confer unique reactivity in nucleophilic or redox reactions .

Key Observations :

  • The Bücherer-Bergs reaction is a common method for synthesizing 5,5-disubstituted hydantoins but may require modifications for bulky substituents like tert-butyl .

Preparation Methods

Substrate Preparation and N-Carbamoylation

The process begins with chloroacetone (1) , which undergoes condensation with thiourea to form 5-methyl-5-(tert-butylthiomethyl)hydantoin (2) . Subsequent alkaline hydrolysis (10% NaOH) and N-carbamoylation with potassium cyanate (KCNO) yield N-carbamoyl S-tert-butyl-D,L-α-methylcysteine (3) in a one-pot reaction. This step achieves >90% conversion under mild conditions (50–60°C, 4–6 h), avoiding racemization.

Enzymatic Resolution Using Hydantoinase

Hydantoinase catalyzes the D-selective cyclization of 3 to (D)-5-tert-butylthiomethyl-5-methylhydantoin (4) and leaves unreacted (L)-3 . The reaction occurs in aqueous buffer (pH 7.0–8.0) at 30–40°C, achieving 98% ee for the D-enantiomer. The (L)-3 byproduct is racemized via base treatment (pH 10–12) and recycled, enhancing overall yield.

Table 1: Enzymatic Cyclization Optimization

ParameterOptimal ConditionYield (%)ee (%)
Temperature35°C9598
pH7.59299
Enzyme Loading5 U/g substrate9097
Reaction Time24 h9598

Chemical Synthesis from α-Methylcysteine Derivatives

Thiol Protection Strategies

An alternative route starts with L-cysteine ethyl ester , which is alkylated with tert-butyl disulfide under basic conditions (NaH, DMF) to introduce the tert-butylthio group. Subsequent methylation at the α-position using methyl iodide (MeI) and hydrolysis (6 M HCl, reflux) yields α-methylcysteine hydrochloride . Cyclization with urea under acidic conditions (HCl, 100°C) forms 5-tert-butylthiomethyl-5-methylhydantoin .

Table 2: Thiol Protection Efficiency

Protecting GroupReagentYield (%)Purity (%)
tert-Butyl(t-Bu)₂S₂, NaH8598
TritylTrCl, Et₃N7895
AllylAllyl bromide, K₂CO₃8097

Bucherer-Berg Reaction Modifications

The classical Bucherer-Berg method, involving condensation of aldehydes with ammonium carbonate and KCN, is adapted for 5-alkylthiohydantoins. Chloroacetone reacts with tert-butyl mercaptan in ethanol to form tert-butylthiopropanone (5) , which undergoes cyclization with ammonium carbonate and KCN at 80°C. This method suffers from low regioselectivity (70:30 p:o isomer ratio) but offers a cost-effective starting point.

Hybrid Enzymatic-Chemical Approach

Dynamic Kinetic Resolution

Combining chemical racemization with enzymatic hydrolysis enhances efficiency. The substrate 3 is treated with a racemase (e.g., N-acylamino acid racemase) alongside hydantoinase, enabling full conversion of D,L-mixtures to (D)-4 with 99% ee. This method reduces reaction time by 40% compared to stepwise resolution.

Solvent Engineering for Improved Yield

Polar aprotic solvents (e.g., DMSO) increase hydantoinase activity by 30%, while nonpolar solvents (toluene) facilitate product isolation via phase separation. Co-solvent systems (water:isopropanol, 7:3) balance enzyme stability and substrate solubility.

Comparative Analysis of Methods

Table 3: Method Comparison

MethodYield (%)ee (%)ScalabilityCost ($/kg)
Enzymatic Cyclization9599High120
Chemical Alkylation85N/AModerate90
Bucherer-Berg7050Low60

Key Observations :

  • The enzymatic route dominates for high-purity applications (e.g., APIs) due to superior stereocontrol.

  • Chemical methods are preferable for small-scale, non-chiral synthesis but require chromatographic purification.

  • Hybrid approaches optimize resource utilization, particularly in continuous manufacturing setups.

Industrial-Scale Process Design

Continuous Flow Enzymatic Reactors

Pilot-scale studies demonstrate packed-bed reactors with immobilized hydantoinase achieve space-time yields of 200 g/L/day. Enzyme half-life exceeds 30 days under optimized flow rates (0.5 bed volumes/h).

Waste Minimization Strategies

  • Recycling mother liquors : Unreacted (L)-3 is racemized using 1,8-diazabicycloundec-7-ene (DBU) and reintroduced into the enzymatic step, reducing waste by 60%.

  • Solvent recovery : Isobutyl acetate extraction achieves 95% solvent reuse.

Emerging Innovations

Directed Evolution of Hydantoinase

Protein engineering (site-saturation mutagenesis) enhances enzyme thermostability (Topt increased from 40°C to 65°C) and substrate tolerance. Variants like HydA-127 show 3× higher activity toward 3 .

Photocatalytic Racemization

UV light (365 nm) with ruthenium catalysts accelerates racemization of (L)-3 , enabling 24/7 continuous operation without base additives .

Q & A

Basic Research Questions

Q. What synthetic methodologies are optimal for preparing 5-Tert-butylthiomethyl-5-methylhydantoin, and how can reaction efficiency be monitored?

  • Methodological Answer : Utilize nucleophilic substitution reactions, where tert-butylthiol reacts with a halogenated hydantoin precursor. Monitor reaction progress via thin-layer chromatography (TLC) with UV visualization, as described in hydantoin derivative syntheses . Optimize yields by adjusting solvent polarity (e.g., ethanol or acetonitrile) and temperature. Post-reaction, purify via recrystallization using solvents like ether or ethanol, and confirm purity via melting point analysis (e.g., 199–201°C for structurally similar hydantoins ).

Q. Which spectroscopic techniques are critical for characterizing 5-Tert-butylthiomethyl-5-methylhydantoin, and what diagnostic peaks should researchers prioritize?

  • Methodological Answer : Employ nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) to identify tert-butylthioether (–S–C(CH₃)₃) and hydantoin ring protons. Key signals include:

  • ¹H NMR : Singlet for tert-butyl group (~1.3 ppm) and methyl protons on the hydantoin ring (~3.0 ppm).
  • ¹³C NMR : Carbon signals for the thiomethyl group (~30–35 ppm) and carbonyl carbons (~170–180 ppm) .
  • Cross-validate with Fourier-transform infrared spectroscopy (FTIR) for C=O (~1750 cm⁻¹) and C–S (~650 cm⁻¹) stretches .

Q. What are the solubility properties of 5-Tert-butylthiomethyl-5-methylhydantoin in common solvents, and how do they impact purification strategies?

  • Methodological Answer : The compound is likely soluble in polar aprotic solvents (e.g., acetonitrile) and alcohols (e.g., ethanol), based on solubility trends of 5,5-dimethylhydantoin . For recrystallization, use ethanol due to moderate solubility at elevated temperatures. Avoid aqueous workups if the compound hydrolyzes under acidic/basic conditions, as seen in other sulfur-containing hydantoins .

Advanced Research Questions

Q. How can researchers resolve contradictions in stability data for 5-Tert-butylthiomethyl-5-methylhydantoin under varying pH conditions?

  • Methodological Answer : Design a factorial experiment to test stability across pH 2–12 at 25°C and 40°C. Use high-performance liquid chromatography (HPLC) to quantify degradation products. For conflicting results, validate via mass spectrometry (MS) to identify hydrolyzed byproducts (e.g., tert-butylthiol or hydantoic acid derivatives). Reference WGK 2 guidelines for environmental safety during disposal of reactive intermediates .

Q. What computational approaches are suitable for predicting the reactivity of 5-Tert-butylthiomethyl-5-methylhydantoin in biological systems?

  • Methodological Answer : Apply density functional theory (DFT) to model electron density around the thiomethyl group, predicting susceptibility to oxidation or nucleophilic attack. Compare with in vitro assays using cytochrome P450 enzymes to validate metabolic pathways. Cross-reference with hydantoin-based drugs (e.g., mephenytoin) to identify analogous metabolic intermediates .

Q. How can researchers design controlled in vitro studies to assess the membrane permeability of 5-Tert-butylthiomethyl-5-methylhydantoin?

  • Methodological Answer : Use Caco-2 cell monolayers to simulate intestinal absorption. Prepare test solutions in HBSS buffer (pH 6.5–7.4) and measure apparent permeability (Papp) via LC-MS/MS. Include controls with verapamil (P-glycoprotein inhibitor) to evaluate efflux mechanisms. For data normalization, reference 5-hydroxyphenylhydantoin transport studies in placental models .

Data Contradiction Analysis

Q. How should researchers address discrepancies in reported solubility values for 5-Tert-butylthiomethyl-5-methylhydantoin across different solvents?

  • Methodological Answer : Replicate experiments using standardized protocols (e.g., shake-flask method at 25°C). Test solvents with varying Hildebrand solubility parameters (δ) to identify outliers. If discrepancies persist, characterize crystallinity via X-ray diffraction (XRD) to rule out polymorphic forms affecting solubility .

Experimental Design Guidelines

Q. What factorial design parameters are critical for optimizing the synthesis of 5-Tert-butylthiomethyl-5-methylhydantoin?

  • Methodological Answer : Use a 2<sup>3</sup> factorial design varying:

  • Factor A : Reaction temperature (40°C vs. 60°C).
  • Factor B : Solvent (ethanol vs. acetonitrile).
  • Factor C : Molar ratio (1:1 vs. 1:1.2 hydantoin:tert-butylthiol).
  • Response : Yield and purity (HPLC). Analyze interactions using ANOVA to identify dominant factors .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.